Cas no 143074-71-9 (2-Hydroxy-3-(4-methoxyphenyl)pyridine)

• Product Name: 2-Hydroxy-3-(4-methoxyphenyl)pyridine
• CAS No: 143074-71-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18312006
• CID: 2775605
• PubChem ID: 10058644
• Update Time: 2025-06-15

2-Hydroxy-3-(4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID10434877
• 2-Hydroxy-3-(4-methoxyphenyl)pyridine, 95%
• MFCD18312006
• MolPort-015-144-443
• 143074-71-9
• 2-HYDROXY-3-(4-METHOXYPHENYL)PYRIDINE
• 2-Hydroxy-3-(4-methoxyphenyl)pyridine

• MDL： MFCD18312006
• Inchi： 1S/C12H11NO2/c1-15-10-6-4-9(5-7-10)11-3-2-8-13-12(11)14/h2-8H,1H3,(H,13,14)
• InChI Key： FQJUXUNSPNHVGG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=CNC1=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Hydroxy-3-(4-methoxyphenyl)pyridine

Introduction to 2-Hydroxy-3-(4-methoxyphenyl)pyridine (CAS No. 143074-71-9)

2-Hydroxy-3-(4-methoxyphenyl)pyridine (CAS No. 143074-71-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 2-Hydroxy-3-(4-methoxyphenyl)pyridine consists of a pyridine ring substituted with a hydroxyl group at the 2-position and a 4-methoxyphenyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties, making it an attractive candidate for various research endeavors.

Recent studies have highlighted the potential of 2-Hydroxy-3-(4-methoxyphenyl)pyridine in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system (CNS) disorders.

In addition to its neuroprotective properties, 2-Hydroxy-3-(4-methoxyphenyl)pyridine has shown promise in anti-inflammatory and anti-cancer research. Research conducted at the National Institutes of Health (NIH) revealed that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various tissues. Furthermore, preliminary studies have indicated that it may possess anti-proliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for drug development in oncology.

The synthetic accessibility of 2-Hydroxy-3-(4-methoxyphenyl)pyridine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and structural modifications. These modifications can be tailored to enhance specific biological activities or improve pharmacokinetic properties, making it a valuable scaffold for medicinal chemists.

In the context of drug discovery, 2-Hydroxy-3-(4-methoxyphenyl)pyridine has been utilized as a starting point for the development of novel therapeutic agents. Its structural flexibility and diverse biological activities make it an ideal candidate for high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. By systematically exploring analogs and derivatives, researchers can identify compounds with optimized therapeutic profiles for specific diseases.

The safety profile of 2-Hydroxy-3-(4-methoxyphenyl)pyridine is also an important consideration in its application as a drug candidate. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models, which is crucial for advancing compounds into clinical trials. Ongoing research aims to further elucidate its pharmacological properties and ensure its safety for human use.

In conclusion, 2-Hydroxy-3-(4-methoxyphenyl)pyridine (CAS No. 143074-71-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.